Cas no 66697-01-6 (Undecanoic acid, 3-oxo-, 1,1-dimethylethyl ester)

• Product Name: Undecanoic acid, 3-oxo-, 1,1-dimethylethyl ester
• CAS No: 66697-01-6
• MF: C₁₅H₂₈O₃
• MW: 256.381025314331
• CID: 395935
• PubChem ID: 11391219
• Update Time: 2025-04-19

Undecanoic acid, 3-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid, 3-oxo-, 1,1-dimethylethyl ester
• tert-butyl 3-oxoundecanoate
• DTXSID40464460
• 66697-01-6

• Inchi： 1S/C15H28O3/c1-5-6-7-8-9-10-11-13(16)12-14(17)18-15(2,3)4/h5-12H2,1-4H3
• InChI Key： LNNFBKHPEPQQEZ-UHFFFAOYSA-N
• SMILES： O(C(CC(CCCCCCCC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 256.20394
• Monoisotopic Mass: 256.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37